5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole

• IUPAC Name: 5-[(4-bromopyrazol-1-yl)methyl]-2-methyltetrazole
• InChI: InChI=1S/C6H7BrN6/c1-12-10-6(9-11-12)4-13-3-5(7)2-8-13/h2-3H,4H2,1H3
• InChI Key: RVDPVJCZUPVTNY-UHFFFAOYSA-N
• Canonical SMILES: CN1N=C(N=N1)CN2C=C(C=N2)Br
• Molecular Formula: C6H7BrN6
• Molecular Weight: 243.06 g/mol

Description

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole, also known as Br-PMT, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole is not fully understood. However, it has been suggested that 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole may inhibit the activity of certain enzymes in the body, leading to its anti-cancer and anti-inflammatory properties.
Biochemical and Physiological Effects:
5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has been shown to have various biochemical and physiological effects. It has been found to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has also been found to reduce inflammation in the body by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole in lab experiments is its high purity and stability. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole. One area of interest is its potential as a therapeutic agent for cancer and inflammatory diseases. Further research is needed to fully understand its mechanism of action and to determine its efficacy and safety in clinical trials. Additionally, 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole could be studied for its potential applications in other fields, such as materials science and electronics.

Synthesis Methods

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole can be synthesized by reacting 4-bromopyrazole with 2-methyl-1H-tetrazole-5-thiol in the presence of a base such as potassium carbonate. The reaction yields 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole as a white solid with a melting point of 148-149°C.

Scientific Research Applications

5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has been found to have potential applications in various fields of scientific research. It has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells. 5-[(4-Bromopyrazol-1-yl)methyl]-2-methyltetrazole has also been studied for its anti-inflammatory properties and has shown potential in reducing inflammation in the body.